N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-4-methoxybenzamide

• Molecular Formula: C22H26ClN3O3
• Molecular Weight: 415.9 g/mol
• IUPAC Name: N-[5-chloro-2-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C22H26ClN3O3/c1-15(2)22(28)26-12-10-25(11-13-26)20-9-6-17(23)14-19(20)24-21(27)16-4-7-18(29-3)8-5-16/h4-9,14-15H,10-13H2,1-3H3,(H,24,27)
• InChI Key: ZSMCPQUQTFEDHU-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=O)C3=CC=C(C=C3)OC

Description

N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-4-methoxybenzamide is a chemical compound used in scientific research for its potential therapeutic effects. This compound is also known as CI-988 and has been studied extensively in the field of neuroscience for its ability to modulate the activity of certain neurotransmitters in the brain. In

Mechanism of Action

The exact mechanism of action of CI-988 is not fully understood, but it is thought to act as a selective agonist of the kappa opioid receptor. This receptor is involved in the regulation of pain, mood, and behavior, and is a target for the development of new therapeutics. By activating this receptor, CI-988 may modulate the activity of certain neurotransmitters in the brain, leading to changes in behavior and mood.
Biochemical and Physiological Effects
CI-988 has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to increase dopamine release in the nucleus accumbens, a brain region involved in reward and motivation. It has also been shown to decrease anxiety-like behavior in rodents, suggesting that it may have anxiolytic effects. Additionally, CI-988 has been shown to reduce the rewarding effects of drugs of abuse such as cocaine and alcohol, making it a potential treatment for addiction.

Advantages and Limitations for Lab Experiments

One advantage of using CI-988 in lab experiments is its selectivity for the kappa opioid receptor. This allows researchers to study the effects of activating this receptor specifically, without affecting other receptors in the brain. Additionally, CI-988 has been shown to have a relatively long half-life in the body, allowing for longer experiments and more precise dosing. However, one limitation of using CI-988 in lab experiments is its complexity and cost of synthesis. This may limit the availability of the compound for researchers.

Future Directions

There are several future directions for research on CI-988. One area of interest is its potential as a treatment for addiction. Further studies are needed to determine the optimal dosing and administration of CI-988 for this application. Another area of interest is the potential use of CI-988 in the treatment of mood disorders such as depression and anxiety. Finally, there is a need for further studies on the long-term effects of CI-988 on the brain and behavior, as well as its potential for abuse and dependence.
Conclusion
In conclusion, N-[5-chloro-2-(4-isobutyryl-1-piperazinyl)phenyl]-4-methoxybenzamide, or CI-988, is a chemical compound with potential therapeutic effects in the field of neuroscience. Its selectivity for the kappa opioid receptor and ability to modulate neurotransmitter activity make it a promising candidate for the treatment of addiction, depression, and anxiety. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications.

Synthesis Methods

The synthesis of CI-988 involves several steps, including the reaction of 4-methoxybenzoyl chloride with 5-chloro-2-(4-isobutyryl-1-piperazinyl)aniline in the presence of a base such as triethylamine. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry. The synthesis of CI-988 is a complex process that requires expertise in organic synthesis and analytical chemistry.

Scientific Research Applications

CI-988 has been studied extensively in the field of neuroscience for its potential therapeutic effects. It has been shown to modulate the activity of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. This modulation can lead to changes in behavior and mood, making CI-988 a potential treatment for conditions such as depression, anxiety, and addiction.